1-Hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione

• CAS No.: 72049-14-0
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: 1-hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione
• InChI: InChI=1S/C16H12O5/c1-21-12-4-2-3-9-14(12)16(20)13-10(15(9)19)5-8(7-17)6-11(13)18/h2-6,17-18H,7H2,1H3
• InChI Key: LPYQIMMYZBZFTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=O)C3=C(C2=O)C=C(C=C3O)CO

Description

1-Hydroxy-3-(hydroxymethyl)-8-methoxyanthracene-9,10-dione is a useful research compound. Its molecular formula is C16H12O5 and its molecular weight is 284.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 8-methoxy-3-acetoxymethyl-1-acetoxy anthraquinone (120 mg) of Example 22 was refluxed in methanol (30 ml) with concentrated hydrochloric acid (10 ml) and water (10 ml) for three hours. The solvents and acid were evaporated off in vacuum and the residue crystallized from chloroform to obtain reddish yellow crystals (65 mg) of 1-hydroxy-3-hydroxymethyl-8-methoxy anthraquinone (formula 19). m.p. 215°-216°, ir (KBr) 3520-3460, 1670, 1635, 1585 cm-1.